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Compound of Interest

Compound Name: Nitroxazepine

Cat. No.: B1221370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the tricyclic antidepressant Nitroxazepine and

its interaction with the primary monoamine transporters: the serotonin transporter (SERT), the

norepinephrine transporter (NET), and the dopamine transporter (DAT). Due to the limited

availability of specific quantitative binding affinity data for Nitroxazepine in publicly accessible

literature, this guide presents its known mechanism of action alongside comparative data for

other well-characterized tricyclic antidepressants (TCAs).

Nitroxazepine is recognized as a serotonin-norepinephrine reuptake inhibitor (SNRI),

indicating its primary therapeutic action involves the blockade of SERT and NET. This inhibition

leads to an increase in the synaptic concentrations of serotonin and norepinephrine, which is

believed to be the primary mechanism behind its antidepressant effects. While its affinity for

DAT is not well-documented, most TCAs exhibit significantly lower affinity for the dopamine

transporter compared to SERT and NET.

Quantitative Comparison of Monoamine Transporter
Affinity for Selected Tricyclic Antidepressants
The following table summarizes the in vitro binding affinities (Ki, nM) of several common

tricyclic antidepressants for the human serotonin, norepinephrine, and dopamine transporters.

This data provides a comparative context for understanding the likely selectivity profile of

Nitroxazepine. Lower Ki values indicate higher binding affinity.
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Drug SERT Ki (nM) NET Ki (nM) DAT Ki (nM)
SERT/NET
Selectivity
Ratio

Nitroxazepine Not Reported Not Reported Not Reported Not Reported

Amitriptyline 2.8–36 19–102 >1000 ~1:1.5

Nortriptyline 15 1.8–21 >1000 ~1:0.2

Imipramine 1.1 37 >1000 ~1:33.6

Desipramine 19.8 0.8 >1000 ~1:0.04

Clomipramine 0.2 38.8 >1000 ~1:194

Data compiled from various sources. It is important to note that absolute Ki values can vary

between studies depending on the experimental conditions.

Signaling Pathway of Monoamine Reuptake
Inhibition
The following diagram illustrates the general mechanism of action for a serotonin-

norepinephrine reuptake inhibitor like Nitroxazepine.
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To cite this document: BenchChem. [Comparative Analysis of Nitroxazepine's Cross-
Reactivity with Monoamine Transporters]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221370#cross-reactivity-of-nitroxazepine-with-other-
monoamine-transporters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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